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Compound of Interest

Compound Name: ((m-Tolyloxy)methyl)oxirane

Cat. No.: B009498 Get Quote

An In-Depth Technical Guide to ((m-
Tolyloxy)methyl)oxirane
For Researchers, Scientists, and Drug Development Professionals

Introduction
((m-Tolyloxy)methyl)oxirane, also known as m-cresyl glycidyl ether, is an aromatic glycidyl

ether. It is a member of the tolyloxy-oxirane family, characterized by a methylphenyl group

linked via an ether bond to a glycidyl moiety. This compound and its isomers (o- and p-cresyl

glycidyl ether) are primarily utilized in industrial applications, most notably as reactive diluents

in epoxy resin formulations. Their function is to reduce the viscosity of the resin, thereby

improving its handling and processing characteristics, while also participating in the curing

reaction to become an integral part of the final polymer network.

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, synthesis, and applications of ((m-Tolyloxy)methyl)oxirane, with

a focus on providing detailed information for researchers and professionals in chemistry and

materials science.

Chemical Structure and Identification
The chemical structure of ((m-Tolyloxy)methyl)oxirane consists of an oxirane (epoxide) ring

and a meta-tolyl group connected by a methylene ether linkage.
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Chemical Structure:

Synonyms:[1]

m-Cresyl glycidyl ether

2-((m-Tolyloxy)methyl)oxirane

3-Methylphenyl glycidyl ether

1-(m-Tolyloxy)-2,3-epoxypropane

CAS Number: 2186-25-6[1]

Molecular Formula: C₁₀H₁₂O₂[1]

Physicochemical Properties
The following tables summarize the key physicochemical properties of ((m-
Tolyloxy)methyl)oxirane.

Table 1: General Physicochemical Properties

Property Value Reference

Molecular Weight 164.20 g/mol [1]

Appearance Colorless to light yellow liquid

Odor Characteristic

Table 2: Tabulated Physical and Chemical Data
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Property Value Conditions Reference

Boiling Point 259 °C (approx.) 760 mmHg

Density 1.08 g/cm³ 25 °C [2]

Refractive Index ~1.52 25 °C

Vapor Pressure <0.01 mmHg 25 °C

Flash Point >110 °C Closed Cup

Water Solubility Insoluble 20 °C

Log P (octanol/water) 2.4 (estimated) [1]

Spectroscopic Data
While high-resolution spectra for ((m-Tolyloxy)methyl)oxirane are not readily available in

public databases, the expected characteristic spectral features can be predicted based on its

structure and data from similar compounds.

Table 3: Predicted Spectroscopic Data
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Technique Expected Characteristic Peaks/Signals

¹H NMR

δ ~7.2-6.7 ppm (m, 4H, Ar-H), δ ~4.2-3.8 ppm

(m, 2H, -O-CH₂-), δ ~3.4-3.1 ppm (m, 1H, -CH-

O), δ ~2.9-2.6 ppm (m, 2H, oxirane CH₂), δ ~2.3

ppm (s, 3H, Ar-CH₃)

¹³C NMR

δ ~158 ppm (Ar-C-O), δ ~139 ppm (Ar-C-CH₃),

δ ~129, 121, 117, 113 ppm (Ar-CH), δ ~70 ppm

(-O-CH₂-), δ ~50 ppm (oxirane CH), δ ~44 ppm

(oxirane CH₂), δ ~21 ppm (Ar-CH₃)

FT-IR (neat)

~3050-3000 cm⁻¹ (Ar C-H stretch), ~2920, 2870

cm⁻¹ (aliphatic C-H stretch), ~1600, 1490 cm⁻¹

(Ar C=C stretch), ~1240 cm⁻¹ (asymmetric C-O-

C stretch), ~915, 840 cm⁻¹ (epoxide ring

vibrations)

Mass Spec (EI)
m/z 164 (M⁺), 107 (base peak, [M-C₃H₅O]⁺), 91,

77

Synthesis
((m-Tolyloxy)methyl)oxirane is typically synthesized via a Williamson ether synthesis reaction

between m-cresol and epichlorohydrin in the presence of a base.

Synthesis Reaction Diagram
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Reactants

Reagents

Products

m-Cresol

+

Epichlorohydrin

Base (e.g., NaOH) +

Solvent (e.g., Water, Toluene)

+

((m-Tolyloxy)methyl)oxirane

Salt (e.g., NaCl)

Water

Click to download full resolution via product page

Caption: Synthesis of ((m-Tolyloxy)methyl)oxirane.

Experimental Protocol: General Procedure for Synthesis
This protocol describes a general method for the synthesis of ((m-Tolyloxy)methyl)oxirane.

Materials:

m-Cresol

Epichlorohydrin

Sodium hydroxide (NaOH)

Toluene

Deionized water
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask equipped with a reflux condenser, mechanical stirrer, and dropping

funnel

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve m-cresol in toluene.

Addition of Base: While stirring vigorously, add a stoichiometric amount of aqueous sodium

hydroxide solution to the flask. This will form the sodium salt of m-cresol.

Addition of Epichlorohydrin: Slowly add an excess of epichlorohydrin to the reaction mixture

via the dropping funnel. The reaction is exothermic, so the addition rate should be controlled

to maintain the desired reaction temperature.

Reaction: Heat the mixture to reflux and maintain for several hours until the reaction is

complete (monitored by TLC or GC).

Work-up:

Cool the reaction mixture to room temperature.

Wash the organic layer sequentially with water and brine in a separatory funnel to remove

unreacted base and salt.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the toluene solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure ((m-
Tolyloxy)methyl)oxirane.

Characterization: Confirm the identity and purity of the product using spectroscopic methods

(NMR, FT-IR, and MS).

Applications in Materials Science
The primary application of ((m-Tolyloxy)methyl)oxirane is as a reactive diluent for epoxy

resins.

Role as a Reactive Diluent
Epoxy resins, such as those based on bisphenol A diglycidyl ether (DGEBA), are often highly

viscous, making them difficult to process and apply. Reactive diluents are low-viscosity epoxy-

functional compounds that are added to the resin to:

Reduce Viscosity: This improves the flow and handling properties of the resin, allowing for

easier mixing with curing agents and fillers, and better impregnation of composite materials.

Participate in Curing: The glycidyl group of the diluent reacts with the curing agent,

incorporating the diluent into the polymer network. This minimizes the negative impact on the

final mechanical and thermal properties that would be seen with non-reactive diluents.[3]

Experimental Workflow: Use as a Reactive Diluent
This workflow outlines the general steps for incorporating ((m-Tolyloxy)methyl)oxirane into an

epoxy resin formulation.
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Start: Epoxy Resin Formulation

1. Resin and Diluent Blending
- Weigh epoxy resin (e.g., DGEBA).

- Add desired amount of
((m-Tolyloxy)methyl)oxirane (e.g., 5-20 wt%).

- Mix thoroughly until homogeneous.

2. Addition of Curing Agent
- Calculate stoichiometric amount of

curing agent (e.g., an amine).
- Add curing agent to the resin/diluent blend.

- Mix thoroughly.

3. Degassing
- Place the mixture in a vacuum

chamber to remove entrapped air bubbles.

4. Application
- Apply the degassed mixture to the

substrate or mold (e.g., casting, coating,
composite layup).

5. Curing
- Cure the formulation according to the
specified temperature and time profile

(e.g., room temperature or elevated temperature).

End: Cured Epoxy Product

Click to download full resolution via product page

Caption: Workflow for using ((m-Tolyloxy)methyl)oxirane as a reactive diluent.
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Standard Test Methods for Evaluation
The performance of epoxy resins formulated with reactive diluents can be evaluated using

various standard test methods, such as those published by ASTM International.

Table 4: Relevant ASTM Standards for Epoxy Resin Testing

ASTM Standard Title Relevance

ASTM D1652

Standard Test Method for

Epoxy Content of Epoxy

Resins

To determine the epoxide

equivalent weight of the resin-

diluent blend.[4][5]

ASTM D2393

Standard Test Method for

Viscosity of Epoxy Resins and

Related Components

To measure the reduction in

viscosity achieved by adding

the diluent.

ASTM D638
Standard Test Method for

Tensile Properties of Plastics

To evaluate the effect of the

diluent on the mechanical

strength of the cured epoxy.

ASTM D790

Standard Test Methods for

Flexural Properties of

Unreinforced and Reinforced

Plastics and Electrical

Insulating Materials

To assess the impact of the

diluent on the stiffness and

strength in bending.

ASTM D648

Standard Test Method for

Deflection Temperature of

Plastics Under Flexural Load in

the Edgewise Position

To determine the effect of the

diluent on the thermal stability

of the cured epoxy.

Safety and Handling
((m-Tolyloxy)methyl)oxirane is a hazardous chemical and should be handled with appropriate

safety precautions.

GHS Hazard Statements:[1]
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H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H341: Suspected of causing genetic defects.

H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only outdoors or in a well-ventilated area.

Avoid release to the environment.

If on skin, wash with plenty of soap and water.

If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before using this compound.

Conclusion
((m-Tolyloxy)methyl)oxirane is a valuable industrial chemical, primarily serving as a reactive

diluent in epoxy resin systems. Its ability to effectively reduce viscosity while participating in the

curing reaction makes it a useful tool for formulators seeking to improve the processability of

epoxy resins without significantly compromising the final properties of the cured material. This

guide has provided a detailed overview of its chemical and physical properties, a general

synthesis protocol, and an outline of its application in epoxy formulations, offering a solid

foundation for researchers and professionals working with this compound. As with all
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chemicals, proper safety precautions are essential when handling ((m-
Tolyloxy)methyl)oxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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